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Compound of Interest

Compound Name: 2-Nitropropane

Cat. No.: B154153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core chemical and physical

properties of 2-Nitropropane (2-NP). The information is presented in a structured format to

facilitate easy access and comparison for research, development, and safety applications.

Chemical and Physical Properties
The fundamental properties of 2-Nitropropane are summarized in the tables below, offering a

clear and concise reference for its key characteristics.
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Property Value Source(s)

Molecular Formula C₃H₇NO₂ [1][2][3]

Molecular Weight 89.09 g/mol [4][5][6]

Appearance
Colorless, oily liquid with a

mild, fruity odor.
[1][4][7]

CAS Number 79-46-9 [2][5][6]

Density 0.992 g/mL at 25 °C [2][6][8]

Boiling Point 120.2 °C

Melting Point -91.3 °C [9]

Vapor Pressure 13 mmHg at 20 °C [5][8][9]

Vapor Density ~3 (air = 1) [2][8]

Solubility in Water 1.7 g/100 mL at 20 °C [2][6][10]

Refractive Index 1.394 at 20 °C [6][8][9]

Viscosity 0.721 cP at 25 °C [4]

Surface Tension 30.0 dyn/cm [11]

Heat of Vaporization 9.88 kcal/mol at 25 °C [4]

Safety and Hazard Properties
Property Value Source(s)

Flash Point 24 °C (closed cup) [1][8][12]

Autoignition Temperature 428 °C [1][4]

Explosive Limits 2.6 - 11.0 % by volume in air [1][5][9]

UN Number 2608 [12]

Experimental Protocols
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The following sections detail the methodologies for determining the key physical properties of

2-Nitropropane, based on internationally recognized standards.

Determination of Melting Point (OECD Guideline 102)
The melting point of 2-Nitropropane can be determined using the capillary tube method as

described in OECD Guideline 102.

Sample Preparation: A small amount of purified 2-Nitropropane is introduced into a capillary

tube, which is then sealed at one end.

Apparatus: The capillary tube containing the sample is placed in a suitable heating

apparatus, such as a liquid bath or a metal block, equipped with a calibrated thermometer.

Procedure: The apparatus is heated at a slow, controlled rate. The temperatures at which the

first signs of melting are observed and at which the substance becomes completely liquid are

recorded. The melting range is reported as the final value.

Observation: For a pure substance like 2-Nitropropane, a sharp melting point is expected.

Determination of Boiling Point
The boiling point of 2-Nitropropane can be determined using a distillation method or a capillary

method.

Apparatus Setup: A small quantity of 2-Nitropropane is placed in a distillation flask or a

small test tube. A thermometer is positioned so that its bulb is just above the surface of the

liquid. For the capillary method, a sealed-end capillary tube is inverted into the liquid.

Heating: The sample is heated gently.

Observation (Distillation Method): The temperature is recorded when the liquid boils and a

steady stream of vapor condenses on the thermometer bulb.

Observation (Capillary Method): The temperature at which a rapid and continuous stream of

bubbles emerges from the open end of the inverted capillary tube is noted. The heat source

is then removed, and the temperature at which the liquid just begins to enter the capillary

tube upon cooling is recorded as the boiling point.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b154153?utm_src=pdf-body
https://www.benchchem.com/product/b154153?utm_src=pdf-body
https://www.benchchem.com/product/b154153?utm_src=pdf-body
https://www.benchchem.com/product/b154153?utm_src=pdf-body
https://www.benchchem.com/product/b154153?utm_src=pdf-body
https://www.benchchem.com/product/b154153?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determination of Density (OECD Guideline 109)
The density of liquid 2-Nitropropane can be determined using a pycnometer, hydrometer, or

an oscillating densitometer as outlined in OECD Guideline 109.

Pycnometer Method:

A clean, dry pycnometer of known volume is weighed.

It is then filled with 2-Nitropropane and weighed again at a controlled temperature (e.g.,

25 °C).

The density is calculated by dividing the mass of the 2-Nitropropane by the volume of the

pycnometer.

Hydrometer Method:

A hydrometer is gently lowered into a graduated cylinder containing 2-Nitropropane.

The density is read directly from the calibrated scale on the hydrometer stem at the point

where the liquid surface meets it.

Determination of Water Solubility (OECD Guideline 105)
The flask method, described in OECD Guideline 105, is suitable for determining the water

solubility of 2-Nitropropane.

Procedure: An excess amount of 2-Nitropropane is added to a known volume of distilled

water in a flask.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period to

reach equilibrium.

Separation and Analysis: The solution is allowed to stand to separate any undissolved 2-
Nitropropane. A sample of the aqueous phase is then carefully removed and its 2-
Nitropropane concentration is determined by a suitable analytical method, such as gas

chromatography.
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Determination of Vapor Pressure
Standard test methods such as ASTM E1190 can be adapted to determine the vapor pressure

of 2-Nitropropane. These methods typically involve measuring the pressure exerted by the

vapor in equilibrium with the liquid at a specific temperature in a closed container.

Determination of Refractive Index
The refractive index of 2-Nitropropane can be measured using a standard refractometer,

following a procedure similar to ASTM D1218 for hydrocarbon liquids.

Calibration: The refractometer is calibrated using a standard of known refractive index.

Sample Application: A few drops of 2-Nitropropane are placed on the prism of the

refractometer.

Measurement: The instrument is adjusted to bring the dividing line between the light and

dark fields into sharp focus at the crosshairs of the eyepiece. The refractive index is then

read from the instrument's scale at a controlled temperature.

Determination of Viscosity (OECD Guideline 114)
The viscosity of 2-Nitropropane can be determined using a capillary viscometer as described

in OECD Guideline 114.

Procedure: A known volume of 2-Nitropropane is introduced into the viscometer, which is

then placed in a constant-temperature bath.

Measurement: The time taken for the liquid to flow between two marked points on the

capillary is measured.

Calculation: The kinematic viscosity is calculated from this time and the viscometer constant.

The dynamic viscosity is then obtained by multiplying the kinematic viscosity by the density

of 2-Nitropropane at the same temperature.

Metabolic Pathway of 2-Nitropropane
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2-Nitropropane can be metabolized in biological systems. One key pathway involves its

enzymatic degradation.

Metabolic Degradation of 2-Nitropropane

2-Nitropropane

Acetone

+ O₂

Nitrite
+ O₂

2-Nitropropane
dioxygenase

Click to download full resolution via product page

Caption: Enzymatic degradation of 2-Nitropropane to Acetone and Nitrite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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